Cas no 2418716-89-7 (Tert-butyl 4-{[5-ethynyl-3-(fluorosulfonyl)-2,4-dimethylphenyl]methyl}piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-{[5-ethynyl-3-(fluorosulfonyl)-2,4-dimethylphenyl]methyl}piperazine-1-carboxylate
• CAS No: 2418716-89-7
• MF: C₂₀H₂₇FN₂O₄S
• MW: 410.502787828445
• CID: 5678766
• PubChem ID: 165869266
• Update Time: 2025-08-02

Tert-butyl 4-{[5-ethynyl-3-(fluorosulfonyl)-2,4-dimethylphenyl]methyl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2418716-89-7
• tert-butyl 4-{[5-ethynyl-3-(fluorosulfonyl)-2,4-dimethylphenyl]methyl}piperazine-1-carboxylate
• EN300-26630506
• Tert-butyl 4-{[5-ethynyl-3-(fluorosulfonyl)-2,4-dimethylphenyl]methyl}piperazine-1-carboxylate

• Inchi： 1S/C20H27FN2O4S/c1-7-16-12-17(15(3)18(14(16)2)28(21,25)26)13-22-8-10-23(11-9-22)19(24)27-20(4,5)6/h1,12H,8-11,13H2,2-6H3
• InChI Key： QJQHMFCWRKPGPZ-UHFFFAOYSA-N
• SMILES： S(C1=C(C)C(C#C)=CC(=C1C)CN1CCN(C(=O)OC(C)(C)C)CC1)(=O)(=O)F

Computed Properties

• Exact Mass: 410.16755668g/mol
• Monoisotopic Mass: 410.16755668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.3Ų

Additional information on Tert-butyl 4-{[5-ethynyl-3-(fluorosulfonyl)-2,4-dimethylphenyl]methyl}piperazine-1-carboxylate

Comprehensive Overview of Tert-butyl 4-{[5-ethynyl-3-(fluorosulfonyl)-2,4-dimethylphenyl]methyl}piperazine-1-carboxylate (CAS No. 2418716-89-7)

The compound Tert-butyl 4-{[5-ethynyl-3-(fluorosulfonyl)-2,4-dimethylphenyl]methyl}piperazine-1-carboxylate (CAS No. 2418716-89-7) is a highly specialized organic intermediate with significant potential in pharmaceutical research and drug discovery. Its unique structural features, including a fluorosulfonyl group and an ethynyl moiety, make it a valuable building block for the synthesis of complex molecules. Researchers are increasingly interested in this compound due to its versatility in medicinal chemistry, particularly in the development of targeted therapies and small-molecule inhibitors.

In recent years, the demand for high-purity intermediates like Tert-butyl 4-{[5-ethynyl-3-(fluorosulfonyl)-2,4-dimethylphenyl]methyl}piperazine-1-carboxylate has surged, driven by advancements in precision medicine and bioconjugation techniques. The compound's CAS No. 2418716-89-7 is frequently searched in academic and industrial databases, reflecting its growing relevance in chemical synthesis and biopharmaceutical applications. Its fluorosulfonyl group is particularly noteworthy, as it enables efficient cross-coupling reactions and click chemistry, which are pivotal in modern drug design.

One of the key trends in organic chemistry today is the exploration of multifunctional scaffolds, and this compound fits perfectly into that narrative. The piperazine-1-carboxylate backbone provides a robust platform for further functionalization, while the ethynyl and fluorosulfonyl groups offer reactive handles for site-specific modifications. This makes Tert-butyl 4-{[5-ethynyl-3-(fluorosulfonyl)-2,4-dimethylphenyl]methyl}piperazine-1-carboxylate a prime candidate for proteolysis-targeting chimeras (PROTACs) and other degradation technologies that are currently dominating the drug discovery landscape.

From a synthetic chemistry perspective, the compound's CAS No. 2418716-89-7 is often associated with queries about optimized reaction conditions and scalable production methods. Researchers are keen to understand how to integrate this intermediate into one-pot syntheses or cascade reactions to streamline the preparation of bioactive molecules. Additionally, its stability under various pH conditions and compatibility with green chemistry principles are topics of active investigation, aligning with the broader industry shift toward sustainable synthesis.

In conclusion, Tert-butyl 4-{[5-ethynyl-3-(fluorosulfonyl)-2,4-dimethylphenyl]methyl}piperazine-1-carboxylate (CAS No. 2418716-89-7) represents a cutting-edge tool in molecular design and therapeutic development. Its multifaceted reactivity and alignment with current research trends ensure its continued prominence in the chemical and pharmaceutical sectors. As the scientific community delves deeper into personalized medicine and next-generation therapeutics, this compound is poised to play a pivotal role in shaping the future of drug innovation.